GR Selectivity vs. Mifepristone Multi-Receptor Profile
C108297 exhibits approximately 1000-fold binding selectivity for the glucocorticoid receptor (GR) over progesterone receptor (PR), estrogen receptor (ER), androgen receptor (AR), and mineralocorticoid receptor (MR). At a concentration of 10 µM, C108297 shows 0% displacement from MR and only 26% displacement from PR [1]. In contrast, the non-selective steroidal GR antagonist mifepristone (RU486) binds PR with approximately 10-fold greater affinity than GR, and AR with approximately 5-fold lower affinity than GR [2]. This selectivity gap is not incremental—C108297 is classified as 'GR-specific' in nuclear hormone receptor panels, whereas mifepristone is classified as 'GR, PR, AR' with multi-receptor activity [2].
| Evidence Dimension | Nuclear hormone receptor selectivity profile |
|---|---|
| Target Compound Data | GR binding Ki = 0.7–0.9 nM; 0% MR displacement at 10 µM; 26% PR displacement at 10 µM; ~1000-fold selectivity for GR over PR, ER, AR, MR |
| Comparator Or Baseline | Mifepristone (RU486): GR binding Ki = 0.4 nM; PR affinity ~10× greater than GR; AR affinity ~5× lower than GR; functional Ki = 1.2 nM; classified as GR/PR/AR-active |
| Quantified Difference | C108297: ~1000-fold GR selectivity window. Mifepristone: no selectivity window (multi-receptor binding within one log unit) |
| Conditions | Ligand displacement assays (ERα, AR, PR) and mineralocorticoid receptor reporter assay; [3H]-dexamethasone displacement for GR binding Ki; data from Clark et al. 2008 and Kach et al. 2017 supplementary Table 1 |
Why This Matters
Procurement of mifepristone for GR-focused experiments introduces unavoidable PR and AR confounding that can alter transcriptional and phenotypic readouts; C108297 eliminates these off-target variables.
- [1] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 (see Results/Discussion: '0% displacement from MR and 26% from PR at 10 µM C108297, i.e., over a 1000-fold selectivity for GR') View Source
- [2] Kach J, Long TM, Conzen SD, Szmulewitz RZ. Selective glucocorticoid receptor modulators (SGRMs) delay castrate-resistant prostate cancer growth. Mol Cancer Ther. 2017;16(8):1680–1692 (Table 1: Nuclear hormone receptor specificity and binding/functional Ki values). doi:10.1158/1535-7163.MCT-16-0923 View Source
